Cas no 2058236-53-4 ((S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2058236-53-4
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• MDL: MFCD32201197
• CID: 4771283
• PubChem ID: 146680074
• Update Time: 2025-08-04

(S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole
• (S)-Ph-iQuinox
• BS-48353
• E75109
• (4S)-2-(1-isoquinolyl)-4-phenyl-4,5-dihydrooxazole
• 1-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]isoquinoline
• 1-[(4S)-4-Phenyl-4,5-dihydro-2-oxazolyl]isoquinoline, 95%, (99% ee)
• CS-0145115
• 2058236-53-4
• AKOS040767036
• MFCD32201197
• Isoquinoline, 1-[(4S)-4,5-dihydro-4-phenyl-2-oxazolyl]-
• 1-[(4S)-4-PHENYL-4,5-DIHYDRO-2-OXAZOLYL]ISOQUINOLINE
• (4S)-2-isoquinolin-1-yl-4-phenyl-4,5-dihydro-1,3-oxazole

• MDL： MFCD32201197
• Inchi： 1S/C18H14N2O/c1-2-7-14(8-3-1)16-12-21-18(20-16)17-15-9-5-4-6-13(15)10-11-19-17/h1-11,16H,12H2/t16-/m1/s1
• InChI Key： LKMVAWVJSQQHRM-MRXNPFEDSA-N
• SMILES： O1C(C2C3C=CC=CC=3C=CN=2)=N[C@@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 274.110613074g/mol
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.5

Additional information on (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole

Introduction to (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2058236-53-4)

(S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole, identified by the CAS number 2058236-53-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral oxazole derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound's molecular framework integrates an isquinoline moiety with a phenyl group, forming a versatile scaffold that can be modified for various biological activities.

The stereochemistry of this compound, specifically the (S) configuration at the chiral center, plays a crucial role in determining its pharmacological properties. In modern drug discovery, the precise control of stereochemistry is essential for achieving optimal efficacy and minimizing adverse effects. The presence of the oxazole ring introduces a heterocyclic system that is known to exhibit diverse biological interactions, making it a valuable component in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole interacts with biological targets. Studies suggest that the compound's ability to modulate enzyme activity and receptor binding may be attributed to its intricate three-dimensional structure. This has opened up new avenues for research in the development of targeted therapies for various diseases.

In particular, the isquinoline moiety has been extensively studied for its potential in anticancer and antimicrobial applications. The aromatic system of isquinoline can engage in π-stacking interactions with biological macromolecules, which may contribute to its binding affinity and specificity. When combined with the phenyl group and the oxazole ring, these interactions can be fine-tuned to achieve desired pharmacological outcomes.

Current research is exploring the synthetic pathways for producing (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole with high enantioselectivity. Chiral auxiliaries and catalysts are being employed to ensure the accurate stereochemical configuration of the product. This approach not only enhances the yield but also improves the overall purity of the compound, which is critical for subsequent biological evaluations.

The oxazole ring in this molecule is particularly interesting due to its ability to act as a bioisostere for other heterocycles such as thiophene or pyrazole. This flexibility allows chemists to explore multiple structural analogs with varying biological profiles. For instance, modifications at the phenyl ring or the isquinoline core can lead to compounds with enhanced solubility, metabolic stability, or target specificity.

Several preclinical studies have demonstrated promising results with derivatives of this class of compounds. The ability of (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole to inhibit certain kinases and other enzymes involved in disease pathways has been highlighted in these investigations. These findings support further exploration into its potential as a lead compound for drug development.

The synthesis of complex molecules like (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole often requires multi-step organic transformations, each carefully optimized to ensure regioselectivity and functional group compatibility. Advances in green chemistry principles have also influenced these synthetic strategies, promoting methods that minimize waste and energy consumption without compromising efficiency.

In conclusion, (S)-2-(Isoquinolin-1-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2058236-53-4) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of an isquinoline scaffold and an oxazole ring offers numerous opportunities for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic methodologies, this compound remains a promising candidate for future drug development efforts.